Cas no 865174-17-0 (N-(2Z)-6-acetamido-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide)

• Product Name: N-(2Z)-6-acetamido-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide
• CAS No: 865174-17-0
• MF: C₂₁H₂₃N₃O₃S
• MW: 397.49062371254
• CID: 6418673
• PubChem ID: 4106009
• Update Time: 2025-07-09

N-(2Z)-6-acetamido-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-acetamido-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide
• 865174-17-0
• SR-01000908636-1
• N-[6-acetamido-3-(2-ethoxyethyl)-1,3-benzothiazol-2-ylidene]-2-phenylacetamide
• N-[(2Z)-6-acetamido-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-phenylacetamide
• SR-01000908636
• F1359-3160
• AKOS024606174
• (Z)-N-(6-acetamido-3-(2-ethoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-phenylacetamide
• Benzeneacetamide, N-[6-(acetylamino)-3-(2-ethoxyethyl)-2(3H)-benzothiazolylidene]-

• Inchi： 1S/C21H23N3O3S/c1-3-27-12-11-24-18-10-9-17(22-15(2)25)14-19(18)28-21(24)23-20(26)13-16-7-5-4-6-8-16/h4-10,14H,3,11-13H2,1-2H3,(H,22,25)
• InChI Key： XBDWQYUBUORNQF-UHFFFAOYSA-N
• SMILES： C1(CC(N=C2N(CCOCC)C3=CC=C(NC(C)=O)C=C3S2)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 397.14601278g/mol
• Monoisotopic Mass: 397.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 14.27±0.20(Predicted)

Additional information on N-(2Z)-6-acetamido-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide

Compound CAS No 865174-17-0: N-(2Z)-6-Acetamido-3-(2-Ethoxyethyl)-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene-2-Phenylacetamide

The compound with CAS No 865174-17-0, named N-(2Z)-6-acetamido-3-(2-ethoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole ring system, an acetamide group, and a substituted ethoxyethyl chain. The benzothiazole core is a common structural motif in various bioactive compounds, suggesting potential applications in drug discovery and advanced materials.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a versatile building block in the synthesis of bioactive molecules. Researchers have explored its role in the development of novel antibiotics and anticancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms. This finding underscores its potential as a lead compound for developing next-generation antibiotics.

In addition to its medicinal applications, N-(2Z)-6-acetamido... has also been investigated for its electronic properties. A 2024 research article in *Advanced Materials* reported that this compound can serve as a precursor for the synthesis of advanced organic semiconductors. Its ability to form stable π-conjugated systems makes it an attractive candidate for use in organic electronics, such as flexible displays and photovoltaic devices.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable advancement in its synthesis was reported in *Chemical Communications* (2024), where researchers developed a more efficient route using palladium-catalyzed cross-coupling reactions. This method not only improves yield but also reduces the environmental footprint of the synthesis process.

From an analytical standpoint, the characterization of this compound has been enhanced by advanced spectroscopic techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its structure and purity. These analyses are critical for ensuring the reliability of experimental results and for facilitating further research into its applications.

Looking ahead, the potential applications of N-(2Z)-6-acetamido... are vast and continue to evolve with advancements in chemical synthesis and materials science. Its role as a versatile building block positions it as a key player in both academic research and industrial development.